Cas no 1270441-80-9 (2-amino-2-(2-fluoro-6-methoxyphenyl)ethan-1-ol)

• Product Name: 2-amino-2-(2-fluoro-6-methoxyphenyl)ethan-1-ol
• CAS No: 1270441-80-9
• MF: C₉H₁₂FNO₂
• MW: 185.195486068726
• CID: 5583030
• PubChem ID: 55272967
• Update Time: 2023-11-24

2-amino-2-(2-fluoro-6-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(2-FLUORO-6-METHOXYPHENYL)ETHAN-1-OL
• Benzeneethanol, β-amino-2-fluoro-6-methoxy-
• EN300-1835765
• 1270441-80-9
• AKOS006322186
• 2-amino-2-(2-fluoro-6-methoxyphenyl)ethan-1-ol

• Inchi： 1S/C9H12FNO2/c1-13-8-4-2-3-6(10)9(8)7(11)5-12/h2-4,7,12H,5,11H2,1H3
• InChI Key： FMKRZAPKYZMIJX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(CO)N)OC

Computed Properties

• Exact Mass: 185.08520679g/mol
• Monoisotopic Mass: 185.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 322.6±42.0 °C(Predicted)
• pka: 12.34±0.10(Predicted)